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Compound of Interest

Compound Name: POLYSILICONE-13

Cat. No.: B1176725 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for utilizing

POLYSILICONE-13 to enhance the sensory profile of cosmetic formulations.

Frequently Asked Questions (FAQs)
Q1: What is POLYSILICONE-13 and what is its primary function in cosmetics?

A1: POLYSILICONE-13 is a siloxane polymer.[1] In cosmetics, it primarily functions as a hair

conditioning agent and a film-forming agent in skincare products.[2][3] Its main benefit is to

impart a smooth, silky texture, leaving hair easy to comb, supple, soft, and shiny, and

enhancing the smoothness and silkiness of the skin.[2][3]

Q2: What are the key sensory benefits of incorporating POLYSILICONE-13 into a formulation?

A2: While specific quantitative data for POLYSILICONE-13 is not readily available in public

literature, based on the properties of similar silicone elastomers, it is expected to provide a dry,

smooth, silky, and powdery feel upon application.[4] It can reduce tackiness and greasiness,

improve spreadability, and provide a long-lasting, luxurious skin feel.

Q3: In which types of cosmetic products can POLYSILICONE-13 be used?

A3: POLYSILICONE-13 is versatile and can be found in a variety of products, including hair

conditioners, sunscreens, facial treatments, and moisturizers.[5][6] It is also suitable for use in
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primers and other makeup products to enhance their feel and wear.[3]

Q4: Is POLYSILICONE-13 considered safe for use in cosmetics?

A4: Yes, POLYSILICONE-13 is considered safe for use in cosmetic products. The Cosmetic

Ingredient Review (CIR) Expert Panel has assessed the safety of related silicone polymers and

found them to be safe in the present practices of use and concentration.[7][8][9]

Troubleshooting Guide
This guide addresses specific issues that may be encountered during the experimental use of

POLYSILICONE-13.
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Issue Potential Cause Troubleshooting Steps

Poor dispersibility or

aggregation of

POLYSILICONE-13 in the

formulation.

Incompatibility with other

ingredients in the oil phase.

Improper mixing technique.

1. Pre-disperse

POLYSILICONE-13 in a

portion of the oil phase with a

high-shear mixer before

adding to the main batch. 2.

Evaluate the compatibility of

POLYSILICONE-13 with other

emollients and oils in the

formulation. Consider using a

silicone-based carrier fluid. 3.

Ensure adequate mixing speed

and time to achieve a

homogenous dispersion.

Phase separation or instability

in an emulsion containing

POLYSILICONE-13.

Incorrect emulsifier selection or

concentration. Disruption of

the emulsion structure by the

polymer.

1. Select an emulsifier system

that is robust and compatible

with silicone elastomers.

Emulsifiers with a low HLB

value are often suitable for

water-in-oil emulsions with

silicones. 2. Optimize the

concentration of the emulsifier.

3. Add POLYSILICONE-13 to

the oil phase before

emulsification.
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Desired sensory profile (e.g.,

slipperiness, powderiness) is

not achieved.

Insufficient concentration of

POLYSILICONE-13.

Interaction with other

ingredients masking the

sensory effect.

1. Incrementally increase the

concentration of

POLYSILICONE-13 in the

formulation, evaluating the

sensory profile at each step. 2.

Evaluate the impact of other

formulation components, such

as thickeners and powders, on

the overall sensory feel. Some

ingredients may dominate the

sensory profile.

Formulation feels too heavy or

greasy despite the addition of

POLYSILICONE-13.

High concentration of heavy

oils and waxes in the

formulation. POLYSILICONE-

13 concentration is not

optimized.

1. Reduce the concentration of

heavy emollients and waxes.

2. Increase the concentration

of POLYSILICONE-13 to

counteract the greasy feel of

other ingredients. 3. Consider

incorporating volatile silicones

to lighten the overall feel of the

formulation.

Loss of viscosity or thinning of

the formulation over time.

Interaction between

POLYSILICONE-13 and the

thickening system.

1. Evaluate the compatibility of

POLYSILICONE-13 with the

chosen thickener. Some

silicone elastomers can

interact with certain polymeric

thickeners. 2. Consider using a

different type of thickener, such

as a natural gum or a different

synthetic polymer.

Data Presentation
Table 1: Hypothetical Sensory Panel Evaluation of a Body Lotion with and without

POLYSILICONE-13
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This table presents illustrative data based on typical performance of silicone elastomers to

demonstrate the potential sensory enhancements provided by POLYSILICONE-13.

Sensory Attribute

Control Lotion

(without

POLYSILICONE-13)

Test Lotion (with 2%

POLYSILICONE-13)

Significance (p-

value)

Initial Feel

(Spreadability)
5.2 ± 1.1 8.5 ± 0.8 < 0.05

Playtime (Rub-out) 4.8 ± 0.9 7.9 ± 1.0 < 0.05

Afterfeel (Tackiness) 6.1 ± 1.3 2.3 ± 0.7 < 0.05

Afterfeel (Greasiness) 5.8 ± 1.2 1.9 ± 0.6 < 0.05

Afterfeel

(Smoothness)
4.5 ± 1.0 8.8 ± 0.9 < 0.05

Afterfeel

(Powderiness)
1.2 ± 0.5 6.5 ± 1.1 < 0.05

Scale: 0 = Not Perceptible, 10 = Highly Perceptible. Data are presented as Mean ± Standard

Deviation.

Experimental Protocols
Protocol 1: Incorporation of POLYSILICONE-13 into an Oil-in-Water (O/W) Emulsion

Objective: To prepare a stable O/W lotion with an enhanced sensory profile using

POLYSILICONE-13.

Methodology:

Oil Phase Preparation:

In a primary beaker, combine the lipid components of the formulation (e.g., emollients,

fatty alcohols, and emulsifiers).

Add POLYSILICONE-13 to the oil phase.
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Heat the oil phase to 75-80°C with gentle stirring until all components are melted and

homogenous.

Water Phase Preparation:

In a separate beaker, combine the water-soluble ingredients (e.g., humectants, thickeners,

and preservatives) in deionized water.

Heat the water phase to 75-80°C with stirring until all solids are dissolved.

Emulsification:

Slowly add the water phase to the oil phase under high-shear homogenization.

Continue homogenization for 5-10 minutes to form a fine emulsion.

Cooling and Final Additions:

Switch to gentle propeller mixing and begin cooling the emulsion.

When the temperature reaches below 40°C, add any heat-sensitive ingredients, such as

fragrances and active ingredients.

Adjust the pH if necessary.

Continue mixing until the lotion is uniform and has cooled to room temperature.

Protocol 2: Sensory Panel Evaluation of Cosmetic Formulations

Objective: To quantitatively assess the sensory attributes of a cosmetic formulation containing

POLYSILICONE-13.

Methodology:

Panelist Selection:

Recruit a panel of 10-15 trained sensory assessors who are familiar with evaluating the

sensory properties of topical products.
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Product Samples:

Prepare two coded samples: a control formulation without POLYSILICONE-13 and a test

formulation with a specified concentration of POLYSILICONE-13.

Evaluation Procedure:

Panelists will cleanse their hands and forearms and allow them to air dry for 15 minutes in

a controlled environment (temperature and humidity).

A standardized amount of each product (e.g., 0.5 mL) will be applied to a designated area

on the forearm.

Panelists will evaluate the products based on a predefined set of sensory attributes (e.g.,

spreadability, playtime, tackiness, greasiness, smoothness, powderiness) at different time

points (e.g., during application, 1 minute after application, and 5 minutes after application).

Each attribute will be rated on a labeled magnitude scale (e.g., 0-10, where 0 is low

intensity and 10 is high intensity).

Data Analysis:

The data will be collected and analyzed using appropriate statistical methods (e.g.,

ANOVA, t-test) to determine if there are significant differences in the sensory profiles of

the control and test formulations.
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Caption: Mechanism of Sensory Enhancement with POLYSILICONE-13.
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Caption: Troubleshooting Workflow for POLYSILICONE-13 Formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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